Cas no 1421311-87-6 (6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid)

6-(4-Fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid is a fluorinated pyridazine derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 4-fluorophenyl substituent and a carboxylic acid functional group, offering versatility for further derivatization or as a building block in heterocyclic synthesis. The presence of the fluorine atom enhances metabolic stability and bioavailability, making it valuable in drug discovery. The compound's dihydropyridazine core contributes to its utility as an intermediate in the development of biologically active molecules. Its well-defined chemical properties and synthetic accessibility support its use in medicinal chemistry and material science applications.
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid structure
1421311-87-6 structure
Product Name:6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
CAS No:1421311-87-6
MF:C11H7FN2O3
MW:234.183285951614
CID:5576670
Update Time:2025-06-15

6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridazinecarboxylic acid, 6-(4-fluorophenyl)-2,3-dihydro-3-oxo-
    • 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
    • Inchi: 1S/C11H7FN2O3/c12-7-3-1-6(2-4-7)9-5-8(11(16)17)10(15)14-13-9/h1-5H,(H,14,15)(H,16,17)
    • InChI Key: YOWVMTQACAIJAR-UHFFFAOYSA-N
    • SMILES: C1(=O)NN=C(C2=CC=C(F)C=C2)C=C1C(O)=O

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • pka: 1.86±0.20(Predicted)

6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F271751-100mg
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
1421311-87-6
100mg
$ 95.00 2022-06-05
TRC
F271751-500mg
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
1421311-87-6
500mg
$ 365.00 2022-06-05
TRC
F271751-1g
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
1421311-87-6
1g
$ 570.00 2022-06-05
Life Chemicals
F1967-2829-0.25g
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
1421311-87-6 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F1967-2829-0.5g
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
1421311-87-6 95%+
0.5g
$551.0 2023-09-06
Life Chemicals
F1967-2829-1g
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
1421311-87-6 95%+
1g
$580.0 2023-09-06
Life Chemicals
F1967-2829-2.5g
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
1421311-87-6 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F1967-2829-5g
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
1421311-87-6 95%+
5g
$1909.0 2023-09-06
Life Chemicals
F1967-2829-10g
6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid
1421311-87-6 95%+
10g
$2675.0 2023-09-06

6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid Related Literature

Additional information on 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid

Research Brief on 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS: 1421311-87-6)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridazine derivatives, particularly 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid (CAS: 1421311-87-6), as promising scaffolds for drug discovery. This compound has garnered attention due to its unique structural features and potential therapeutic applications. The following brief synthesizes the latest research findings, focusing on its synthesis, biological activities, and mechanistic insights.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid, emphasizing a novel one-pot multicomponent reaction that significantly improved yield and purity. The researchers employed high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to confirm the compound's structure and purity. This optimized synthesis method is expected to facilitate large-scale production for further preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid exhibits potent inhibitory effects against several kinase targets, including cyclin-dependent kinases (CDKs) and glycogen synthase kinase-3β (GSK-3β). These findings were corroborated by molecular docking simulations, which revealed strong binding affinities at the ATP-binding sites of these kinases. Such properties suggest potential applications in oncology and neurodegenerative diseases, where dysregulation of these kinases is implicated.

Further investigations into the compound's mechanism of action revealed its ability to modulate intracellular signaling pathways, particularly the Wnt/β-catenin and PI3K/AKT pathways. A 2024 study in Cell Chemical Biology reported that 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid induced apoptosis in cancer cell lines by downregulating anti-apoptotic proteins such as Bcl-2 and upregulating pro-apoptotic factors like Bax. These results underscore its potential as a lead compound for developing novel anticancer agents.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid. Preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) studies indicated moderate bioavailability and rapid clearance in rodent models. Current research efforts are focused on structural modifications to enhance metabolic stability and tissue penetration while retaining its kinase inhibitory activity.

In conclusion, 6-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxylic acid represents a versatile scaffold with significant potential in drug discovery. Its dual activity against CDKs and GSK-3β, coupled with its ability to modulate critical signaling pathways, positions it as a compelling candidate for further development. Future studies should prioritize in vivo efficacy and safety evaluations to translate these findings into clinical applications.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.